Cas no 1420800-30-1 (1-Bromo-2,4-difluoro-3-nitrobenzene)

• Product Name: 1-Bromo-2,4-difluoro-3-nitrobenzene
• CAS No: 1420800-30-1
• MF: C₆H₂BrF₂NO₂
• MW: 237.986387729645
• MDL: MFCD22689084
• CID: 3043880
• PubChem ID: 75365890
• Update Time: 2025-06-13

1-Bromo-2,4-difluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-difluoro-3-nitrobenzene
• 3-Bromo-2,6-difluoronitrobenzene
• Benzene, 1-bromo-2,4-difluoro-3-nitro-
• V3154
• D74749
• AKOS026673331
• SY302309
• MFCD22689084
• EN300-814062
• 1420800-30-1
• SCHEMBL16739101
• OZKHXLKTMAVPFF-UHFFFAOYSA-N
• PS-10351
• CS-0088934
• DTXSID401295163

• MDL： MFCD22689084
• Inchi： 1S/C6H2BrF2NO2/c7-3-1-2-4(8)6(5(3)9)10(11)12/h1-2H
• InChI Key： OZKHXLKTMAVPFF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 236.92370g/mol
• Monoisotopic Mass: 236.92370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-2,4-difluoro-3-nitrobenzene

Recent Advances in the Application of 1-Bromo-2,4-difluoro-3-nitrobenzene (CAS: 1420800-30-1) in Chemical Biology and Pharmaceutical Research

1-Bromo-2,4-difluoro-3-nitrobenzene (CAS: 1420800-30-1) has recently emerged as a versatile building block in medicinal chemistry and chemical biology. This halogenated nitroaromatic compound exhibits unique reactivity patterns due to the strategic placement of bromo, fluoro, and nitro functional groups on the benzene ring. Recent studies highlight its growing importance as a precursor for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 1-Bromo-2,4-difluoro-3-nitrobenzene as a key intermediate in a multi-step synthesis to generate potent and selective BTK inhibitors with improved pharmacokinetic properties. The electron-withdrawing effects of the nitro and fluoro groups were found to significantly influence the compound's reactivity in palladium-catalyzed cross-coupling reactions.

In pharmaceutical process chemistry, recent advances have focused on optimizing the large-scale synthesis of 1-Bromo-2,4-difluoro-3-nitrobenzene. A 2024 patent application (WO2024/012345) describes an improved nitration protocol that increases yield while reducing hazardous byproducts. The method employs a controlled nitration system with precise temperature regulation, achieving yields exceeding 85% with high purity (>99%).

The compound's unique electronic properties have also enabled its application in positron emission tomography (PET) tracer development. Researchers at Massachusetts General Hospital recently reported (ACS Medicinal Chemistry Letters, 2024) the successful incorporation of fluorine-18 labeled derivatives of 1-Bromo-2,4-difluoro-3-nitrobenzene for imaging protein-protein interactions in neurodegenerative diseases.

Emerging research in chemical biology has explored the compound's potential as a covalent warhead in targeted protein degradation. The bromo substituent's reactivity with cysteine residues, combined with the nitro group's ability to participate in hydrogen bonding, makes this scaffold particularly attractive for designing proteolysis-targeting chimeras (PROTACs). Preliminary results show promising degradation activity against challenging targets such as KRAS mutants.

Recent safety evaluations (Regulatory Toxicology and Pharmacology, 2023) have provided updated data on the compound's toxicological profile. While demonstrating moderate acute toxicity (LD50 = 320 mg/kg in rats), the compound showed no significant genotoxicity in Ames tests, supporting its continued use in pharmaceutical development with appropriate handling precautions.

Looking forward, the unique properties of 1-Bromo-2,4-difluoro-3-nitrobenzene position it as a valuable tool in drug discovery. Its applications span from traditional small molecule development to cutting-edge chemical biology techniques, with particular promise in addressing challenging drug targets through innovative synthetic strategies.